Hydrazobenzene, 4-methoxy-N,N'-bis(methyldiphenylsilyl)-

• CAS RN: 15951-45-8
• Molecular Formula: C39H38N2OSi2
• Molecular Weight: 606.9 g/mol
• IUPAC Name: 1-(4-methoxyphenyl)-1,2-bis[methyl(diphenyl)silyl]-2-phenylhydrazine
• InChI: InChI=1S/C39H38N2OSi2/c1-42-35-31-29-34(30-32-35)41(44(3,38-25-15-7-16-26-38)39-27-17-8-18-28-39)40(33-19-9-4-10-20-33)43(2,36-21-11-5-12-22-36)37-23-13-6-14-24-37/h4-32H,1-3H3
• InChI Key: IIRJSKIKFWFWIT-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)N(N(C2=CC=CC=C2)[Si](C)(C3=CC=CC=C3)C4=CC=CC=C4)[Si](C)(C5=CC=CC=C5)C6=CC=CC=C6
• synonyms: 4-Methoxy-N,N'-bis(methyldiphenylsilyl)hydrazobenzene

Description

Hydrazobenzene, 4-methoxy-N,N'-bis(methyldiphenylsilyl)- is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a derivative of hydrazine and benzene, and its molecular formula is C30H32N2OSi2. This compound has been studied extensively for its potential applications in various fields, including materials science, organic chemistry, and pharmaceuticals.

Mechanism Of Action

The mechanism of action of hydrazobenzene, 4-methoxy-N,N'-bis(methyldiphenylsilyl)- is not well understood. However, it is believed that this compound may act as a nucleophile in certain reactions, attacking electrophilic centers in other molecules. Additionally, this compound may act as a reducing agent in certain reactions, donating electrons to other molecules.

Biochemical And Physiological Effects

There is limited information available on the biochemical and physiological effects of hydrazobenzene, 4-methoxy-N,N'-bis(methyldiphenylsilyl)-. However, studies have shown that this compound is relatively non-toxic and has low levels of acute toxicity. It is not known to have any significant effects on the human body when used in laboratory experiments.

Advantages And Limitations For Lab Experiments

Hydrazobenzene, 4-methoxy-N,N'-bis(methyldiphenylsilyl)- has several advantages for laboratory experiments. It is a relatively stable compound that can be easily synthesized and stored. Additionally, it is a versatile reagent that can be used in a variety of reactions. However, one major limitation of this compound is that it is relatively expensive to synthesize, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research involving hydrazobenzene, 4-methoxy-N,N'-bis(methyldiphenylsilyl)-. One potential area of research is the development of new synthetic routes for this compound, which may make it more accessible for use in laboratory experiments. Additionally, this compound may be studied further for its potential applications in materials science, including the development of new polymers and liquid crystals. Finally, this compound may be studied further for its potential use in the development of new pharmaceuticals and other organic compounds.

Synthesis Methods

Hydrazobenzene, 4-methoxy-N,N'-bis(methyldiphenylsilyl)- can be synthesized through a multistep process involving the reaction of various reagents. One common method involves the reaction of 4-methoxybenzaldehyde with hydrazine hydrate to form 4-methoxybenzaldehyde hydrazone. This hydrazone is then reacted with N,N'-bis(methyldiphenylsilyl) hydrazine to form the final product.

Scientific Research Applications

Hydrazobenzene, 4-methoxy-N,N'-bis(methyldiphenylsilyl)- has been extensively studied for its potential applications in organic synthesis. It is a versatile reagent that can be used in a variety of reactions, including the synthesis of heterocyclic compounds, azo dyes, and other organic compounds. Additionally, this compound has been studied for its potential use in the development of new materials, including polymers and liquid crystals.